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Compound of Interest

Compound Name: 3-Cyanobenzyl alcohol

CAS No.: 874-97-5

Cat. No.: B1349315

Get Quote

Chemical Identity and Structure
3-Cyanobenzyl alcohol, also known as 3-(hydroxymethyl)benzonitrile, is an aromatic organic

compound featuring both a hydroxyl (-OH) and a nitrile (-C≡N) functional group attached to a

benzene ring in a meta (1,3) substitution pattern.[1]

Chemical Formula: C₈H₇NO[1][2]

Molecular Weight: 133.15 g/mol [1][2]

CAS Number: 874-97-5[1][3]

Structure:

Significance in Research and Development
3-Cyanobenzyl alcohol serves as a versatile bifunctional building block in organic synthesis.

The hydroxyl group can be oxidized to an aldehyde or carboxylate, or participate in ether and

ester formation. The nitrile group is a precursor to amines, amides, and carboxylic acids. This

dual reactivity makes it a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other complex organic molecules. Accurate knowledge of its physical
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properties, particularly the boiling point, is paramount for purification via distillation, for defining

reaction conditions, and for ensuring process safety and scalability.

Theoretical Framework: Factors Governing Boiling
Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, initiating a phase transition to gas.[4][5] This property is not an arbitrary number but a

direct reflection of the energy required to overcome the intermolecular forces (IMFs) holding the

liquid molecules together.[6][7]

The Dominant Role of Intermolecular Forces (IMFs)
For 3-Cyanobenzyl alcohol, three types of IMFs are operative, with their combined strength

resulting in a high boiling point.

Hydrogen Bonding: The presence of the hydroxyl (-OH) group is the single most significant

factor.[8][9] The highly polarized O-H bond allows molecules to act as both hydrogen bond

donors (via the H atom) and acceptors (via the O atom's lone pairs), creating a strong

attractive network that requires substantial energy to disrupt.[10]

Dipole-Dipole Interactions: The nitrile group (-C≡N) possesses a very large dipole moment

due to the significant electronegativity difference between carbon and nitrogen. This, along

with the polar C-O bond of the alcohol, introduces strong, permanent dipole-dipole

attractions between molecules.

Van der Waals Forces (London Dispersion): These temporary, induced-dipole forces exist in

all molecules and increase with molecular size and surface area.[7] The benzene ring

contributes significantly to the overall Van der Waals interactions.
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Molecular Structure & Functional Groups
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The Critical Influence of External Pressure
The boiling point is pressure-dependent. A liquid boils at a lower temperature at a lower

external pressure because less kinetic energy (and thus a lower temperature) is needed for the

vapor pressure to match the surrounding pressure.[11] For compounds with high atmospheric

boiling points, there is a significant risk of thermal decomposition before boiling can occur.

Therefore, purification is almost always performed via vacuum distillation, and boiling points are

reported at reduced pressures (e.g., in mmHg or Torr).

Reported Boiling Point Data for 3-Cyanobenzyl
Alcohol
A review of supplier data and chemical databases reveals that the boiling point of 3-
Cyanobenzyl alcohol is consistently reported under vacuum, underscoring its high boiling

nature and potential for decomposition at atmospheric pressure.
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Parameter Value Pressure Source(s)

Boiling Point 165 °C 16 mmHg

Tokyo Chemical

Industry[3],

ChemicalBook[12][13]

Boiling Point 109-110 °C 0.1 Torr
Conier

Chem&Pharma[2]

Melting Point 28-32 °C N/A

Conier

Chem&Pharma[2],

ChemicalBook[13]

Molecular Weight 133.15 g/mol N/A PubChem[1]

Note: 1 Torr is approximately equal to 1 mmHg.

The significant difference between the two reported boiling points (165 °C vs. 109-110 °C) is a

direct and expected consequence of the vast difference in the pressures at which they were

measured (16 mmHg vs. 0.1 mmHg). This data is crucial for selecting appropriate conditions

for vacuum distillation.

Experimental Determination of Boiling Point
The high boiling point of 3-Cyanobenzyl alcohol necessitates specific experimental

techniques. Standard atmospheric methods are unsuitable. The choice between a micro- or

macro-scale method depends on the quantity of material available.

Protocol 1: Micro-Scale Boiling Point Determination
(Capillary Method)
This method is ideal for small sample quantities (<1 mL) and provides a boiling range. It is

based on the principle of observing vapor bubble formation and cessation under controlled

heating and cooling.[5][14]

Methodology:

Apparatus Setup:
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Attach a small test tube containing 0.5 mL of 3-Cyanobenzyl alcohol to a thermometer

using a wire or rubber band. Ensure the bottom of the test tube is level with the

thermometer bulb.

Place a small (1 mm O.D.) capillary tube, sealed at one end, into the test tube with the

open end down.

Immerse the assembly in a heating bath (e.g., a Thiele tube or an aluminum block heater)

filled with a high-temperature medium like silicone oil.[11] The oil level must be above the

sample level but below the top of the test tube.

Heating and Observation:

Heat the bath slowly (1-2 °C per minute) with constant stirring.

As the temperature approaches the expected boiling point, a fine stream of bubbles will

emerge from the inverted capillary tube as trapped air and then sample vapor escape.[11]

Causality: This continuous stream indicates that the vapor pressure of the sample has

exceeded the pressure inside the capillary (external pressure + hydrostatic pressure of the

liquid).

Boiling Point Reading:

Once a steady stream of bubbles is observed, remove the heat source and allow the bath

to cool slowly.

The stream of bubbles will slow and eventually stop. The exact temperature at which the

liquid is drawn back into the capillary tube is the boiling point at that external pressure.[11]

Causality: At this moment, the vapor pressure of the sample is exactly equal to the

external pressure, which is the definition of the boiling point.

Self-Validation:

The protocol is self-validating if the process is repeatable. A second trial should yield a

boiling point within 1-2 °C of the first. An observed range rather than a sharp point can

indicate impurities.
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Protocol 2: Macro-Scale Determination via Vacuum
Distillation
This method is used for purifying larger quantities ( >5 mL) of the compound and provides a

highly accurate boiling point.[4]

Methodology:

Apparatus Setup:

Assemble a standard vacuum distillation apparatus using a round-bottom flask, a short-

path distillation head with a thermometer, a condenser, and a receiving flask. Ensure all

glassware is rated for vacuum use and is free of cracks.

Place a magnetic stir bar or boiling chips in the distillation flask to prevent bumping.

Connect the apparatus to a vacuum pump via a cold trap and a manometer to accurately

measure the pressure.

Procedure:

Charge the distillation flask with 3-Cyanobenzyl alcohol (no more than two-thirds full).

Seal the system and slowly evacuate it to the desired pressure (e.g., 16 mmHg).

Begin heating the distillation flask gently using a heating mantle.

Observe the temperature on the thermometer. The temperature will rise and then stabilize

as the vapor condenses on the thermometer bulb.

Causality: This stable temperature reading, observed while the liquid is actively boiling and

distillate is collecting in the receiving flask, is the boiling point at the pressure measured by

the manometer.

Data Collection and Validation:

Record the stable temperature and the corresponding pressure from the manometer.
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A stable, narrow boiling range (e.g., 1-2 °C) during distillation is indicative of a pure

compound. A wide boiling range suggests the presence of impurities.

Select Protocol
(Based on Sample Volume)

Micro-Scale
(Capillary Method)

< 1 mL

Macro-Scale
(Vacuum Distillation)

> 5 mL

Heat & Observe
Bubble Stream

Evacuate System
to Target Pressure

Cool & Record Temp.
at Liquid Ingress

Boiling Point Data
(Temp @ Pressure)

Heat & Observe
Reflux Ring

Record Stable Temp.
& Pressure
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Comparative Analysis
To contextualize the boiling point of 3-Cyanobenzyl alcohol, it is useful to compare it with

related molecules:

Benzyl Alcohol (C₇H₈O): Boiling point ~205 °C at 760 mmHg. The addition of the electron-

withdrawing nitrile group in 3-cyanobenzyl alcohol increases molecular weight and adds a

strong dipole, which is expected to raise the atmospheric boiling point significantly.

Benzonitrile (C₇H₅N): Boiling point ~191 °C at 760 mmHg. This molecule has strong dipole-

dipole forces but lacks the powerful hydrogen bonding of an alcohol. The much higher boiling

point of 3-cyanobenzyl alcohol demonstrates the immense contribution of hydrogen

bonding.[8]

4-Cyanobenzyl alcohol (p-isomer): This isomer is expected to have a very similar boiling

point to the 3-cyanobenzyl alcohol (m-isomer) as they have the same molecular weight and

the same types of intermolecular forces. Minor differences can arise from slight variations in

the overall molecular dipole moment and crystal packing in the solid state (affecting melting

point more than boiling point).

Conclusion
The boiling point of 3-Cyanobenzyl alcohol is a complex physical property dictated primarily

by strong intermolecular forces, including hydrogen bonding, dipole-dipole interactions, and

Van der Waals forces. Due to its high molecular weight and robust intermolecular network, it

has a high boiling point that necessitates measurement and purification under reduced

pressure to prevent thermal degradation. Reported values, such as 165 °C at 16 mmHg, are

consistent with its molecular structure. Accurate experimental determination requires

specialized techniques like the capillary method for micro-scale analysis or vacuum distillation

for macro-scale purification, providing essential data for its safe and effective use in scientific

research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1349315?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

